Cas no 31643-49-9 (4-Nitrophthalonitrile)

• Product Name: 4-Nitrophthalonitrile
• CAS No: 31643-49-9
• MF: C₈H₃N₃O₂
• MW: 173.12832
• MDL: MFCD00040301
• CID: 53780
• PubChem ID: 24859873
• Update Time: 2026-05-27

4-Nitrophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1,2-benzenedicarbonitrile
• 4-nitro-2-benzenedicarbonitrile
• 4-nitro-phthalonitril
• 4-NITRO-1,2-DICYANOBENZENE
• 4-NITRO-O-BENZENEDINITRILE
• 4-NITROBENZENE-1,2-DINITRILE
• 4-NITROPHTHALIC ACID DINITRILE
• 4-NITROPHTHALONITRILE
• 1,2-DICYANO-4-NITROBENZENE
• 4-nitrobenzene-1,2-dicarbonitrile
• 5-Nitrobenzene-1,2-dicarbonitrile
• 1,2-Benzenedicarbonitrile,4-nitro
• 3,4-Dicyanonitrobenzene
• 4-nitrophthalodinitrile
• 4-nitro-phthalonitrile
• 5-Nitro-1,2-benzenedicarbonitrile
• Phthalonitrile,4-nitro
• p-nitrophthalonitrile
• 4-Nitrophthalonitrile,98%
• DB-006887
• SCHEMBL73860
• STK258720
• NSC123374
• SY029796
• F9995-0344
• 1,2-dicyano-4nitrobenzene
• EN300-129045
• AKOS000813811
• HY-W018645
• CS-W019431
• BCP17427
• W-106887
• Benzene-1,2-dicarbonitrile, 4-nitro-
• PS-6043
• NSC-123374
• NS00006434
• MFCD00040301
• NCGC00332018-01
• AB01325699-02
• EC 250-748-9
• 31643-49-9
• Cambridge id 5127823
• NSC 123374
• 4-Nitrophthalonitrile, 99%
• Febuxostat Impurity 11
• N0524
• EINECS 250-748-9
• DTXSID4067642
• InChI=1/C8H3N3O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3
• 1,2-Benzenedicarbonitrile, 4-nitro-
• AC-7855
• Phthalonitrile, 4-nitro-
• 4-Nitrophthalonitrile

• MDL： MFCD00040301
• Inchi： 1S/C8H3N3O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3H
• InChI Key： NTZMSBAAHBICLE-UHFFFAOYSA-N
• SMILES： C1=C(C#N)C(=CC(=C1)[N+](=O)[O-])C#N
• BRN： 1877554

Computed Properties

• Exact Mass: 173.02300
• Monoisotopic Mass: 173.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4A^2

Experimental Properties

• Color/Form: Bright yellow to grayish brown crystalline powder
• Density: 1.4553 (rough estimate)
• Melting Point: 142.0 to 145.0 deg-C
• Boiling Point: 389.9℃ at 760 mmHg
• Flash Point: 189.6 °C
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 93.40000
• LogP: 1.86136
• Solubility: Not determined

4-Nitrophthalonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S26-S36
• RTECS：TI8576000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Colorants and Pigments

Additional information on 4-Nitrophthalonitrile

Professional Introduction to 4-Nitrophthalonitrile (CAS No. 31643-49-9)

4-Nitrophthalonitrile, with the chemical formula C₈H₄N₂O₂ and CAS number 31643-49-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications and structural properties, making it a valuable building block for various chemical transformations.

The molecular structure of 4-Nitrophthalonitrile consists of a benzene ring substituted with a nitrile group at one position and a nitro group at another. This unique arrangement imparts distinct reactivity, enabling its use in diverse synthetic pathways. The presence of both electron-withdrawing groups enhances its utility in constructing more complex molecules, particularly in medicinal chemistry.

In recent years, 4-Nitrophthalonitrile has been extensively studied for its role in the development of novel pharmaceuticals. Its derivatives have shown promise as intermediates in the synthesis of bioactive compounds targeting various therapeutic areas. For instance, research has highlighted its potential in creating molecules with anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of 4-Nitrophthalonitrile is its ability to undergo multiple functionalization reactions. The nitrile group can be converted into amides, carboxylic acids, or other nitrogen-containing functionalities, while the nitro group can be reduced to an amine or hydroxylated to form a phenol. These transformations make it an indispensable tool for synthetic chemists aiming to design intricate molecular architectures.

The pharmaceutical industry has particularly embraced the use of 4-Nitrophthalonitrile due to its versatility. Researchers have leveraged its reactivity to develop new drug candidates with enhanced binding affinity and reduced side effects. For example, studies have demonstrated its utility in generating kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

Moreover, the agrochemical sector has also recognized the value of 4-Nitrophthalonitrile. Its derivatives have been explored as components in pesticides and herbicides, offering effective solutions for crop protection. The compound's stability under various environmental conditions makes it a suitable candidate for such applications.

The synthesis of 4-Nitrophthalonitrile typically involves the nitration of phthalonitrile or related precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their experiments. These advancements underscore the compound's importance in both academic and industrial settings.

In conclusion, 4-Nitrophthalonitrile (CAS No. 31643-49-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative chemical entities. As research continues to uncover new uses for this compound, its significance is likely to grow even further.